Cas no 60509-33-3 (butyl(2-fluorophenyl)methylamine)

• Product Name: butyl(2-fluorophenyl)methylamine
• CAS No: 60509-33-3
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD07407517
• CID: 858830
• PubChem ID: 487835
• Update Time: 2025-04-19

butyl(2-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorobenzyl)butan-1-amine
• 1-(3-hydroxyspirosol-5-en-28-yl)ethanone
• EINECS 261-458-7
• N-(2-fluorobenzyl)-1-butanamine(SALTDATA: HCl)
• butyl(2-fluorophenyl)methylamine
• AKOS000234928
• SCHEMBL13975772
• N-butyl-N-(2-fluorobenzyl)amine
• N-n-Butyl-2-fluorobenzylamine
• Benzenemethanamine, N-butyl-2-fluoro-
• N-[(2-fluorophenyl)methyl]butan-1-amine
• MFCD07407517
• STK513247
• 60509-33-3
• AN-465/42886962
• EN300-32776
• butyl[(2-fluorophenyl)methyl]amine
• C78337
• CHEMBRDG-BB 9071372
• N-(2-fluorobenzyl)-1-butanamine

• MDL： MFCD07407517
• Inchi： 1S/C11H16FN/c1-2-3-8-13-9-10-6-4-5-7-11(10)12/h4-7,13H,2-3,8-9H2,1H3
• InChI Key： WSMSXSDYRRSIRN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCCCC

Computed Properties

• Exact Mass: 181.12700
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.10630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines